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Compound of Interest

Compound Name: (S)-Benzoin acetate

Cat. No.: B15190106

(S)-Benzoin Acetate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Benzoin acetate, a chiral ester, is a valuable intermediate in organic synthesis, particularly
for the preparation of enantiomerically pure compounds. Its significance in medicinal chemistry
and drug development stems from the potential biological activities of its derivatives and its
utility as a building block for complex molecular architectures. This technical guide provides an
in-depth overview of (S)-Benzoin acetate, covering its chemical properties, synthesis, chiral

resolution, and known biological activities.

Core Data Summary

The fundamental properties of (S)-Benzoin acetate are summarized below for quick reference.
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Property Value Reference
CAS Number 84275-46-7 [1][2]
Molecular Formula C16H1403 [1][2]
Molecular Weight 254.28 g/mol [11[2]
IUPAC Name tifij;;tze-oxo-1,2-diphenylethyl] 1]

, CC(=0)OC(C1=CC=CC=C1)C
Canonical SMILES [1]
(=0)C2=CC=CC=C2

_ CC(=0)O--INVALID-LINK--
Isomeric SMILES [1]
C(=0)C2=CC=CC=C2

Melting Point 83°C [3]

Synthesis and Chiral Resolution

The synthesis of racemic benzoin acetate and the subsequent resolution to obtain the (S)-
enantiomer are critical processes for its application in chiral synthesis.

Synthesis of Racemic Benzoin Acetate

A common and efficient method for the synthesis of benzoin acetate is the acetylation of
benzoin using acetic anhydride with an acid catalyst.[4]

Experimental Protocol: Acid-Catalyzed Acetylation of Benzoin[5][6]

e Reaction Setup: To a mixture of 212 g (1 mole) of benzoin, 200 mL of glacial acetic acid, and
200 mL (2.1 moles) of acetic anhydride in a 1-L beaker equipped with a mechanical stirrer,
slowly add 20 mL of concentrated sulfuric acid with stirring. The temperature of the mixture
will rise to approximately 50°C.

e Heating: Place the beaker on a steam bath for 20 minutes.

» Precipitation: Allow the mixture to cool slightly, then slowly add it to 2.5 L of vigorously stirred
water in a 4-L crock over 30 minutes. Continue stirring for one hour to ensure complete
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precipitation of the product.

« |solation: Filter the crude product by suction using a Buchner funnel.

e Recrystallization: Transfer the crystals to a 1-L beaker and warm to about 60°C with 400 mL
of 95% ethyl alcohol. Cool the clear solution to 5°C with stirring and filter by suction. The
resulting air-dried benzoin acetate has a melting point of 80-82°C.

The reaction mechanism involves the protonation of acetic anhydride by the acid catalyst,
followed by nucleophilic attack of the hydroxyl group of benzoin.[4]

Nucleophilic Attack Elimination Benzoin Acetate
Tetrahedral Intermediate
Acetic Anhydride SCLGWIN o) 10nated Acetic Anhydride Acetic Acid
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Synthesis of Benzoin Acetate Workflow

Enzymatic Kinetic Resolution of (+)-Benzoin Acetate

The production of enantiomerically pure (S)-benzoin from racemic benzoin acetate is effectively
achieved through enzymatic kinetic resolution. This method utilizes lipases to selectively
hydrolyze one enantiomer, allowing for the separation of the desired (S)-enantiomer.[4][7]

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution[7][8]

A notable example involves the use of Rhizopus oryzae cells for the deracemization of racemic
benzoin acetate.

» Biocatalyst Preparation:Rhizopus oryzae cells are cultured and pretreated, for instance, with
ultrasound irradiation (e.g., 20 kHz), to enhance enzyme activity.[4]
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» Reaction Conditions: The kinetic resolution is carried out by incubating the racemic benzoin
acetate with the pretreated Rhizopus oryzae cells in a suitable buffer (e.g., pH 6).

e Product Isolation and Analysis: After the reaction, the product is extracted with an organic
solvent (e.g., ethyl acetate). The enantiomeric excess (ee) of the resulting (S)-benzoin is
determined by chiral High-Performance Liquid Chromatography (HPLC).

This chemoenzymatic approach, combining lipase-catalyzed hydrolysis and in-situ
racemization of the undesired enantiomer, can lead to high conversion and enantiomeric

excess.[9]

Selective Hydrolysis

Lipase
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. Racemase
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Enzymatic Kinetic Resolution Workflow
Quantitative Data for Enzymatic Resolution

The efficiency of the enzymatic resolution can be significantly influenced by the reaction
conditions.
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Enantiomeric

. Conversion Excess (ee) of

Biocatalyst Pretreatment . Reference

(%) (S)-Benzoin

(%)

Rhizopus oryzae 20 kHz

~100 96 [41171
(CBS111718) Ultrasound
Rhizopus oryzae 30 kHz

~100 89 [4]
(CBS111718) Ultrasound
Rhizopus oryzae =~ Mechanical 100 Lower than )
(CBS111718) Homogenization ultrasound

Biological Activities and Potential Applications

(S)-Benzoin acetate and its parent compound, benzoin, have been investigated for a range of
biological activities, suggesting their potential in drug development.

Antimicrobial Properties

Studies have indicated that benzoin derivatives possess antimicrobial activity against various
bacteria and fungi.[1] The mechanism of action is thought to involve the disruption of microbial
cell membranes.[4] While specific MIC values for (S)-Benzoin acetate are not widely reported,
the general class of compounds shows promise for further investigation as antimicrobial
agents.

Antioxidant Activity

Benzoin acetate has demonstrated potential as an antioxidant.[1] The proposed mechanism
involves the donation of a hydrogen atom to scavenge free radicals, which can help mitigate
oxidative stress in biological systems.[4] This free-radical scavenging activity makes it a
candidate for research into diseases associated with oxidative damage.

Conclusion

(S)-Benzoin acetate is a chiral molecule of significant interest to the scientific and drug
development communities. Its well-established synthesis and efficient enzymatic resolution
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provide access to enantiomerically pure forms, which are crucial for the development of chiral
drugs. While research into its specific biological activities and mechanisms of action is ongoing,
its demonstrated antimicrobial and antioxidant potential, coupled with its utility as a synthetic
intermediate, underscores its importance in the field of medicinal chemistry. Further
investigations are warranted to fully elucidate its therapeutic potential and explore its role in
novel drug design and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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